Cas no 1803033-61-5 ((S)-3-Boc-aminocyclohexanone)

(S)-3-Boc-aminocyclohexanone structure
(S)-3-Boc-aminocyclohexanone structure
Product Name:(S)-3-Boc-aminocyclohexanone
CAS No:1803033-61-5
MF:C11H19NO3
MW:213.27
MDL:MFCD30181862
CID:2358149
PubChem ID:40423883
Update Time:2024-11-06

(S)-3-Boc-aminocyclohexanone Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl (3-oxocyclohexyl)carbamate
    • TERT-BUTYL (S)-(3-OXOCYCLOHEXYL)CARBAMATE
    • tert-Butyl N-[(1S)-3-oxocyclohexyl]carbamate
    • (1S)-1-Boc-amino-3-oxocyclohexene
    • CID 40423883
    • (S)-3-Boc-aminocyclohexanone
    • Carbamic acid, N-[(1S)-3-oxocyclohexyl]-, 1,1-dimethylethyl ester
    • Carbamic acid,N-[(1S)-3-oxocyclohexyl]-,1,1-dimethylethyl es...
    • (S)-N-Boc-3-aminocyclohexanone
    • 1803033-61-5
    • t-Butyl N-[(1S)-3-oxocyclohexyl]carbamate
    • CS-0048035
    • MFCD30181862
    • BS-43010
    • tert-butyl (R)-(3-oxocyclohexyl)carbamate
    • SCHEMBL21597571
    • MDL: MFCD30181862
    • Inchi: 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-5-4-6-9(13)7-8/h8H,4-7H2,1-3H3,(H,12,14)/t8-/m0/s1
    • InChI Key: VGDCXKATFLOEHF-QMMMGPOBSA-N
    • SMILES: O(C(N[C@@H]1CC(CCC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 335.9±31.0 °C(Predicted)
  • pka: 12.01±0.20(Predicted)

(S)-3-Boc-aminocyclohexanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0645-1g
(S)-3-Boc-aminocyclohexanone
1803033-61-5 96%
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0645-250mg
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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abcr
AB535795-100 mg
t-Butyl N-[(1S)-3-oxocyclohexyl]carbamate; .
1803033-61-5
100MG
€250.00 2022-07-28
abcr
AB535795-250 mg
t-Butyl N-[(1S)-3-oxocyclohexyl]carbamate; .
1803033-61-5
250MG
€147.40 2023-04-14
abcr
AB535795-500 mg
t-Butyl N-[(1S)-3-oxocyclohexyl]carbamate; .
1803033-61-5
500MG
€400.00 2023-02-17
abcr
AB535795-1 g
t-Butyl N-[(1S)-3-oxocyclohexyl]carbamate; .
1803033-61-5
1g
€280.10 2023-04-14
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